Cas no 908274-88-4 ((3R)-3-(tert-Butyldimethylsilanyloxy)-5-oxo-6-(triphenylphosphanylidene)hexanoic acid tert-Butyl ester)

• Product Name: (3R)-3-(tert-Butyldimethylsilanyloxy)-5-oxo-6-(triphenylphosphanylidene)hexanoic acid tert-Butyl ester
• CAS No: 908274-88-4
• MF: C₃₄H₄₅O₄PSi
• MW: 576.777971982956
• CID: 3165180
• PubChem ID: 140746850
• Update Time: 2025-04-21

(3R)-3-(tert-Butyldimethylsilanyloxy)-5-oxo-6-(triphenylphosphanylidene)hexanoic acid tert-Butyl ester Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(tert-Butyldimethylsilanyloxy)-5-oxo- 6-(triphenylphosphanylidene)hexanoic acid tert-Butyl ester
• Hexanoic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-5-oxo-6-(triphenylphosphoranylidene)-, 1,1-dimethylethyl ester, (3R)-
• tert-butyl (3R)-3-[(tert-butyldimethylsilyl)oxy]-5-oxo-6-(triphenyl--phosphanylidene)hexanoate
• 908274-88-4
• (3R)-3-(tert-Butyldimethylsilanyloxy)-5-oxo-6-(triphenylphosphanylidene)hexanoic acid tert-Butyl ester

• Inchi： 1S/C34H45O4PSi/c1-33(2,3)37-32(36)25-28(38-40(7,8)34(4,5)6)24-27(35)26-39(29-18-12-9-13-19-29,30-20-14-10-15-21-30)31-22-16-11-17-23-31/h9-23,26,28H,24-25H2,1-8H3/t28-/m1/s1
• InChI Key： RUNYCRRLJOUDHF-MUUNZHRXSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=CC(C[C@H](CC(=O)OC(C)(C)C)O[Si](C)(C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 576.28247344Da
• Monoisotopic Mass: 576.28247344Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų